[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane

• Molecular Formula: C8H14BrClO
• Molecular Weight: 241.55 g/mol
• SMILES: CC(CCl)(CBr)OC1CCC1
• InChI: InChI=1S/C8H14BrClO/c1-8(5-9,6-10)11-7-3-2-4-7/h7H,2-6H2,1H3
• InChIKey: BVAGMTFGVKYNKE-UHFFFAOYSA-N

[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane: A Strategic Cycloalkyl Ether Building Block for Halogen-Selective Synthesis

[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane (CAS 1599846-37-3) is a halogenated organic compound classified as a cyclobutyl tertiary alkyl ether. Characterized by a molecular formula of C8H14BrClO and a molecular weight of 241.55 g/mol, its structure features a cyclobutane ring linked via an oxygen atom to a 1-bromo-3-chloro-2-methylpropan-2-yl moiety [1]. This combination of a strained cycloalkyl ether with a dihalogenated isobutyl group provides a unique profile of orthogonal reactivity and physicochemical properties, making it a versatile intermediate for medicinal chemistry and organic synthesis [1].

Workflow Halogen-selective sequential synthesis via orthogonal Br/Cl reactivity

Scaffold Strained cyclobutyl ether core for low MW and controlled lipophilicity

Selection Suited for fragment-to-lead optimization and scaffold-hopping studies

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source

Why [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane Cannot Be Replaced by Other Cycloalkyl or Benzyl Ethers

Generic substitution among the (1-bromo-3-chloro-2-methylpropan-2-yl)oxy class of compounds is not viable due to significant physicochemical divergence driven by the O-alkyl moiety. Simple replacement with common alternatives like the O-benzyl, O-cycloheptyl, or O-(4-methoxycyclohexyl) analogs directly impacts key drug-like properties such as lipophilicity (cLogP) and molecular bulk, which are critical for target engagement and pharmacokinetic profiles [1][2][3]. The cyclobutyl derivative offers a distinct balance of low molecular weight and controlled lipophilicity that is not replicated by its higher homologs or aromatic counterparts, directly influencing its utility in lead optimization campaigns where fine-tuning these parameters is essential .

Lipophilicity O-Benzyl and O-cycloheptyl analogs shift cLogP substantially, altering permeability and metabolic profile

Molecular bulk Higher-MW alternatives reduce ligand efficiency and limit room for further functionalization

Geometry Cyclobutyl ring provides distinct conformational constraint; aromatic or larger rings change spatial presentation

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114772534, {[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]methyl}benzene. https://pubchem.ncbi.nlm.nih.gov/compound/114772534. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 165487737, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cycloheptane. https://pubchem.ncbi.nlm.nih.gov/compound/165487737. View Source

Quantitative Differentiation of [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane from its Closest Analogs

Lipophilicity Profile: Lower cLogP Than Benzyl and Higher Cycloalkyl Ethers

The target cyclobutyl compound exhibits a computed XLogP3-AA value of 2.6, which is significantly lower than the O-benzyl analog (3.2) and the O-cycloheptyl analog (4.0) [1][2][3]. This lower lipophilicity, while still within a favorable range for oral absorption, suggests a reduced potential for non-specific binding and lower metabolic clearance compared to the more lipophilic analogs. The difference of -0.6 log units versus the benzyl ether represents a ~4-fold decrease in lipophilicity, a substantial shift that can greatly influence a molecule's overall ADME profile.

Lipophilicity

Reported

XLogP3-AA 2.6 vs benzyl ether 3.2, cycloheptyl 4.0

Lower cLogP may reduce non-specific binding and support ADME profiling

Predicted values; cross-study comparable

Evidence Dimension	Computed Octanol-Water Partition Coefficient (XLogP3-AA)
Target Compound Data	2.6
Comparator Or Baseline	Benzyl ether (CAS 1599989-21-5): 3.2; Cycloheptyl ether (CAS 2138377-33-8): 4.0
Quantified Difference	-0.6 log units vs. benzyl ether; -1.4 log units vs. cycloheptyl ether
Conditions	Predicted values computed by PubChem using XLogP3 algorithm (release 2019.06.18) [1][2][3].

Why This Matters

Precise control of lipophilicity is paramount in medicinal chemistry to balance target affinity with solubility, permeability, and metabolic stability, making the cyclobutyl ether a strategically distinct starting point for synthesis.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114772534, {[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]methyl}benzene. https://pubchem.ncbi.nlm.nih.gov/compound/114772534. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 165487737, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cycloheptane. https://pubchem.ncbi.nlm.nih.gov/compound/165487737. View Source

Molecular Weight Advantage: A Superior Ligand Efficiency Starting Point

With a molecular weight of 241.55 g/mol, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane is markedly smaller than the O-benzyl analog (277.58 g/mol), the O-cycloheptyl analog (283.63 g/mol), and the O-(4-methoxycyclohexyl) derivative (299.63 g/mol) [1][2][3]. This lower molecular weight provides a significant advantage in fragment-to-lead or lead optimization programs by improving ligand efficiency metrics. The 36 g/mol difference from the benzyl ether represents a 13% reduction in molecular size, allowing more room for functionalization while maintaining a druggable chemical space.

Molecular weight

Reported

241.55 g/mol, 36 g lower than benzyl analog

Lower MW may improve ligand efficiency and provide functionalization space

Predicted MW; contributes to fragment-like properties

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	241.55
Comparator Or Baseline	Benzyl ether (CAS 1599989-21-5): 277.58; Cycloheptyl ether (CAS 2138377-33-8): 283.63; 4-Methoxycyclohexyl analog (CAS 2138562-07-7): 299.63
Quantified Difference	-36.03 g/mol vs. benzyl ether; -42.08 g/mol vs. cycloheptyl ether; -58.08 g/mol vs. 4-methoxycyclohexyl analog
Conditions	Predicted values computed by PubChem (release 2021.05.07) [1][2][3].

Why This Matters

Lower molecular weight is a cornerstone of oral drug design, directly correlating with improved permeability and lower attrition rates in development, giving the cyclobutyl ether a distinct selection advantage.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114772534, {[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]methyl}benzene. https://pubchem.ncbi.nlm.nih.gov/compound/114772534. View Source
• [3] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 165487737, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cycloheptane. https://pubchem.ncbi.nlm.nih.gov/compound/165487737. View Source

Optimized Rotatable Bond Count for Conformational Rigidity

The target compound possesses only 4 rotatable bonds, identical to the O-cycloheptyl analog but one fewer than the O-benzyl analog (5 rotatable bonds) [1][2]. While the gross count appears similar, the cyclobutyl ring itself introduces a unique blend of rigidity and ring strain not present in acyclic or larger cyclic systems. This conformational restriction can pre-organize a molecule into a bioactive conformation, potentially enhancing binding affinity by reducing the entropic penalty upon target engagement. The lower rotatable bond count compared to the benzyl ether is also generally associated with improved oral bioavailability.

Rotatable bonds

Class-level

4 rotatable bonds (vs 5 for benzyl ether)

Fewer rotatable bonds may pre-organize conformation, supporting affinity optimization

Class-level inference; experimental validation needed

Evidence Dimension	Rotatable Bond Count
Target Compound Data	4
Comparator Or Baseline	Benzyl ether (CAS 1599989-21-5): 5; Cycloheptyl ether (CAS 2138377-33-8): 4
Quantified Difference	-1 rotatable bond vs. benzyl ether; 0 vs. cycloheptyl ether
Conditions	Predicted values computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) [1][2].

Why This Matters

Minimizing rotatable bonds while introducing conformational constraint through a cyclobutyl ring is a proven strategy to improve potency and selectivity, making this ether a superior choice for programs targeting shallow or complex binding sites.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114772534, {[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]methyl}benzene. https://pubchem.ncbi.nlm.nih.gov/compound/114772534. View Source

Dual Halogen Orthogonality for Sequential Derivatization

The presence of both a primary alkyl bromide and a primary alkyl chloride on the same isobutyl scaffold provides inherent orthogonal reactivity. Bromine is a significantly better leaving group than chlorine in nucleophilic substitution reactions, allowing for a chemoselective first step (e.g., amination or etherification at the bromide site) while preserving the chloride for a subsequent transformation [1]. This is a distinct advantage over analogs containing only one halogen atom, or where the leaving group ability difference is less pronounced. The commercial availability of this specific dihalogenated building block at 95% purity from suppliers like AKSci enables reliable synthetic planning .

Orthogonal handles

Class-level

Br vs Cl leaving group differential enables chemoselective first step

Sequential derivatization without protecting groups is possible; review reactivity order

Based on standard SN2 principles; 95% purity building block

Evidence Dimension	Reactive Handle Orthogonality
Target Compound Data	Two distinct leaving groups (Br vs. Cl) with differential reactivity
Comparator Or Baseline	Mono-halogenated analogs (e.g., only -Br or only -Cl) or analogs with two identical halogens
Quantified Difference	Qualitative advantage: enables chemoselective, sequential derivatization without protecting group chemistry.
Conditions	Standard SN2 reactivity principles; bench-stable compound with 95% purity specification (AKSci) .

Why This Matters

The ability to perform two-step, one-pot or sequential synthetic transformations with minimal intermediate purification significantly increases synthetic efficiency and is a primary criterion for building block selection in complex molecule synthesis.

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source

Key Application Scenarios for [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane Based on Differentiated Properties

Fragment-to-Lead Campaigns Requiring Low Molecular Weight and Controlled LogP

In fragment-based drug discovery (FBDD), fragments with molecular weight <250 Da and cLogP <3 are ideal starting points. [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane, with MW 241.55 and XLogP3-AA of 2.6, perfectly falls within this optimal space [1]. Its inherent dual-halogen reactivity allows for rapid fragment elaboration, while its cyclobutyl ring introduces three-dimensionality and conformational constraint, which are highly valued for escaping flatland structures and improving target selectivity .

Helix-Mimetic and Protein-Protein Interaction (PPI) Inhibitor Design

Designing inhibitors for PPIs often requires projecting functional groups along a specific vector to mimic a peptide α-helix. The cyclobutyl ether linkage provides a rigid, angled scaffold distinct from the planar benzyl ether or more flexible cycloheptyl analog [1]. This pre-organized geometry, combined with the ability to sequentially derivatize the bromo and chloro handles, makes it a strategic choice for synthesizing libraries of PPI inhibitors where the spatial arrangement of substituents is critical for disrupting protein-binding interfaces [2].

Probing the Conformational Space of a Biological Target via Scaffold Hopping

When conducting scaffold-hopping exercises to overcome resistance or improve selectivity, the cyclobutyl analog offers a distinct conformational profile compared to the benzyl (aromatic) or cycloheptyl (flexible) variants. The 4-membered ring provides a unique combination of ring strain and a fixed bond angle (~90°), directly influencing the trajectory of the attached halogen handles [1]. Synthesizing a matched molecular series using the cyclobutyl, cyclopentyl, and cycloheptyl ethers allows researchers to map the three-dimensional binding preferences of a target, a key advantage in rational drug design.

Synthesis of Multivalent Probes and Bioconjugates

The orthogonal reactivity of the terminal alkyl halides (bromide vs. chloride) is ideal for constructing complex molecular architectures such as bifunctional probes [1]. The bromide can be selectively displaced with a high-value payload (e.g., a fluorophore, biotin, or a targeting ligand), while the remaining chloride can be used for subsequent attachment to a solid support, polymer, or a second functional moiety. This sequential ligation strategy is difficult to achieve with building blocks containing two identical halogens, where statistical mixture of products often results.

Application

Selection Property

Validation Focus

Fragment-to-lead optimization

Low MW and controlled logP profile

Ligand efficiency and ADME endpoints

PPI inhibitor scaffold design

Rigid cyclobutyl geometry for spatial projection

Binding interface mimicry validation

Scaffold hopping for target selectivity

Conformational constraint of cyclobutyl ring

3D binding preference mapping

Bifunctional probe synthesis

Orthogonal Br/Cl reactivity for sequential ligation

Chemoselectivity and product homogeneity

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114773969, [(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]cyclobutane. https://pubchem.ncbi.nlm.nih.gov/compound/114773969. View Source
• [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 114772534, {[(1-Bromo-3-chloro-2-methylpropan-2-yl)oxy]methyl}benzene. https://pubchem.ncbi.nlm.nih.gov/compound/114772534. View Source